2-(9-Chloro-5-thien-3-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol

• IUPAC Name: 2-(9-chloro-5-thiophen-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol
• InChI: InChI=1S/C20H15ClN2O2S/c21-13-5-6-19-15(9-13)17-10-16(14-3-1-2-4-18(14)24)22-23(17)20(25-19)12-7-8-26-11-12/h1-9,11,17,20,24H,10H2
• InChI Key: NBYDNFZHSQTOBA-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=C(C=CC(=C3)Cl)OC(N2N=C1C4=CC=CC=C4O)C5=CSC=C5
• Molecular Formula: C20H15ClN2O2S
• Molecular Weight: 382.9 g/mol

Description

2-(9-Chloro-5-thien-3-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-c][1,3]benzoxazine derivatives, which have been reported to exhibit various pharmacological activities.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Anti-inflammatory Applications : Research conducted on spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines, a similar class of compounds, highlighted their significant antimicrobial activity against S. aureus, anti-inflammatory effects superior to diclofenac, and high antioxidant activities (Mandzyuk et al., 2020). These findings suggest that compounds with a dihydropyrazolo[1,5-c][1,3]benzoxazine core could have potential applications in developing new therapeutic agents targeting microbial infections and inflammation.

• Antitumor and Anti-inflammatory Activities : The synthesis of pyrazolo[1,5-c][1,3]benzoxazines containing a thiazolidin-4-one fragment was explored for their antitumor and anti-inflammatory activities (Horishny et al., 2020). This research indicates that incorporating specific functional groups into the benzoxazine core can enhance its biological activity, offering pathways for the development of novel therapeutic compounds.

High-Performance Materials

• Thermoset Formation : Novel benzoxazine monomers containing allyl groups have been synthesized and shown to undergo thermal cure, forming thermosets with excellent thermomechanical properties (Agag & Takeichi, 2003). This research suggests that benzoxazine derivatives, through polymerization, can lead to materials with high thermal stability and mechanical strength, useful in various industrial applications.